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This guide provides an objective comparison of shock barometry using lechatelierite
inclusions against other established techniques for determining peak shock pressures in impact

structures. The information presented is supported by experimental data to aid researchers in

selecting the most appropriate method for their analytical needs.

Introduction to Shock Barometry and Lechatelierite
Shock barometry is a critical tool in the study of impact cratering, providing estimates of the

immense pressures generated during meteorite impacts. These pressure estimates are crucial

for understanding the formation of impact structures and the behavior of materials under

extreme conditions. Various shock metamorphic effects in minerals are used as natural

barometers. One such indicator is lechatelierite, an amorphous silica glass (SiO₂) formed by

the intense heat and pressure of an impact event, which melts quartz crystals.[1][2][3] The

presence of lechatelierite is a hallmark of extreme geological processes, with experiments

indicating that shock pressures exceeding 85 GPa are necessary for its formation in quartz

grains.[2] This guide explores the validation of lechatelierite inclusions as a quantitative shock

barometer and compares it with other widely used methods.
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The estimation of shock pressures can be approached through several methods, each with its

own set of advantages and limitations. The following table summarizes the key characteristics

of shock barometry using lechatelierite inclusions compared to other common techniques.
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Shock
Barometer

Principle
Pressure
Range (GPa)

Advantages Limitations

Lechatelierite

Inclusions

(Refractive

Index)

The refractive

index (RI) of

silica glass is

correlated with

the peak shock

pressure it has

experienced.

~5 - >50

Direct

measurement on

a product of

melting; can

indicate very

high pressures.

RI can be

affected by post-

shock thermal

annealing;

requires

transparent

inclusions for

measurement;

initial porosity of

the rock can

significantly

lower the

pressure

threshold for

melting.[2]

Planar

Deformation

Features (PDFs)

in Quartz

The

crystallographic

orientation and

number of sets of

microscopic,

parallel,

amorphous

lamellae in

quartz crystals

are calibrated to

specific shock

pressures.[4][5]

~5 - 35

Well-calibrated

and widely used;

provides detailed

information about

the shock history.

Can be difficult to

measure in

highly shocked

or fine-grained

rocks;

interpretation can

be complex and

may require a

universal stage

or advanced

diffraction

techniques.

High-Pressure

Polymorphs

(Coesite,

Stishovite)

The presence of

high-pressure

polymorphs of

silica, such as

coesite and

stishovite,

indicates specific

Coesite: ~30-60,

Stishovite: ~12-

45

Definitive

indicators of high

pressure; their

presence

provides a clear

minimum

Formation and

preservation are

highly dependent

on the pressure-

temperature-time

history of the

impact event;
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minimum shock

pressures

required for their

formation.[6]

pressure

constraint.

can be very fine-

grained and

difficult to

identify.[1][7]

Raman

Spectroscopy of

Shocked

Minerals

Shifts in the

Raman spectral

peaks of

minerals,

particularly

quartz, can be

calibrated to

shock pressure.

This technique is

sensitive to

lattice disorder

and the presence

of amorphous

material.[8][9]

Up to ~20 GPa

for peak shifts

Non-destructive;

can provide

information on

the degree of

amorphization

and lattice strain.

Calibration is still

under

development for

the full range of

shock pressures;

interpretation can

be complex due

to factors like

crystal

orientation and

thermal effects.

Experimental Protocols
Accurate shock barometry relies on precise and consistent experimental methodologies. Below

are detailed protocols for the key techniques discussed.

Refractive Index Measurement of Lechatelierite
Inclusions
The refractive index of lechatelierite inclusions is a key parameter for estimating shock

pressure. The immersion method is a common technique for this measurement.

Protocol:

Sample Preparation: Prepare a doubly polished thin section of the impact-shocked rock

containing lechatelierite inclusions.

Microscope Setup: Use a petrographic microscope with a calibrated light source.
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Immersion Oils: A set of calibrated immersion oils with known refractive indices is required.

Becke Line Test:

Place a drop of an immersion oil on the thin section, covering the lechatelierite inclusion.

Observe the inclusion under the microscope. A faint line of light, the "Becke line," will be

visible at the boundary between the inclusion and the oil.

When the microscope focus is raised, the Becke line will move into the medium with the

higher refractive index.

By systematically using different immersion oils, the refractive index of the lechatelierite
can be bracketed. The refractive index of the inclusion matches that of the oil when the

Becke line disappears.

Oblique Illumination Method: This method can be used to confirm the refractive index by

observing the shadowing on the sides of the inclusion as the substage diaphragm is partially

closed.

Data Correlation: The measured refractive index is then compared to experimental

calibration curves that relate the refractive index of fused silica to shock pressure.

Analysis of Planar Deformation Features (PDFs) in
Quartz
The analysis of PDFs is a cornerstone of shock barometry.

Protocol:

Sample Preparation: A standard petrographic thin section of the shocked rock is prepared.

Microscopic Examination: Using a petrographic microscope, identify quartz grains that

exhibit planar microstructures.

Universal Stage Measurement: A universal stage is used to determine the crystallographic

orientation of the PDFs relative to the quartz crystal lattice.
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Indexing: The measured orientations are indexed to specific crystallographic planes (e.g.,

{10ī3}, {10ī2}).

Pressure Estimation: The number of distinct sets of PDFs and their specific orientations are

compared to established calibration charts that correlate these features with peak shock

pressures.[4][5]

Identification of High-Pressure Polymorphs
The presence of coesite and stishovite is a strong indicator of high shock pressures.

Protocol:

Petrographic Analysis: Initial identification of potential high-pressure polymorphs is done

through careful petrographic analysis of thin sections, often in fine-grained matrices or

associated with silica glass.

Raman Spectroscopy: Micro-Raman spectroscopy is a powerful, non-destructive technique

for the positive identification of coesite and stishovite. The mineral phases are identified by

their characteristic Raman peaks.

X-ray Diffraction (XRD): In cases where the high-pressure polymorphs are sufficiently

abundant, micro-XRD can be used for definitive identification.

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of validating shock barometry using

lechatelierite and the general workflow for comparative shock pressure analysis.
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Validation Workflow for Lechatelierite Barometry

Select Naturally Shocked Rock
(containing lechatelierite and shocked quartz)

Measure Refractive Index
of Lechatelierite Inclusion

Analyze Planar Deformation Features (PDFs)
in adjacent Quartz

Estimate Shock Pressure
(from RI calibration curve)

Compare Pressure Estimates

Estimate Shock Pressure
(from PDF calibration)

Validate/Calibrate
Lechatelierite Barometer

Click to download full resolution via product page

Caption: Validation workflow for lechatelierite shock barometry.

Comparative Shock Barometry Analysis

Shocked Rock Sample

Lechatelierite RI Analysis PDF Analysis in Quartz High-Pressure Polymorph ID
(Raman/XRD)

Raman Spectroscopy
of Shocked Quartz

Pressure Estimate 1 Pressure Estimate 2 Pressure Constraint Pressure Estimate 3

Synthesize and Constrain
Peak Shock Pressure

Click to download full resolution via product page

Caption: Workflow for a multi-method shock barometry study.
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Conclusion
The use of lechatelierite inclusions as a shock barometer offers a valuable, direct method for

estimating very high shock pressures. Experimental data on the refractive index of shocked

silica provide a quantitative basis for this technique. However, for a comprehensive and robust

determination of the shock history of an impact structure, it is recommended to use a multi-

indicator approach. By comparing the pressure estimates from lechatelierite with those from

well-established methods like the analysis of planar deformation features in quartz and the

identification of high-pressure polymorphs, researchers can achieve a more constrained and

reliable understanding of the extreme conditions generated during impact events. The influence

of target rock properties, particularly porosity, on the formation of lechatelierite at lower

pressures is a critical consideration in the application of this method.[2] Further comparative

studies on a wider range of impact structures will continue to refine and validate the use of

lechatelierite as a precise shock barometer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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